AbstractThis work aimed to investigate the effects of curcumin (Cur) encapsulated in triblock copolymer nanomicelles on lncRNA GAS5 expression and NF-κB signalling pathway in ischemic stroke rats. Using polycaprolactone (PCL), polyethylene (mPEG), polyglutamic acid (PLG), and Cur as raw materials, Cur-PLG-mPEG-PCL nanoparticles were prepared. Its morphology, particle size, and Zeta potential were analyzed. Then seventy-two SD rats were randomly divided into control (Ctrl) group, model group, model + blank nanomicelles (M + BNM) group, model +80 mg/mL Cur (M + C) group, model +40 mg/mL Cur-nanomicelles (M + CNM (40 mg/mL)) group, and model +80 mg/mL Cur nanomicelle (M + CNM (80 mg/mL)) group. The results showed that mean particle size of Cur-PLG-mPEG-PCL was (148.27 ± 27.44) nm, and mean Zeta potential was (−1.97 ± 0.21) mV. The evaluation time of intelligent optimization algorithm based on Single Shot MultiBox Detector (SSD) was significantly shortened, and average EEG power spectrum of ischemic cerebral pawns was significantly lower than that of the control group at θ, α, β, and γ bands for 4h (p < 0.01). These results indicate that the computer intelligent algorithm can be used to evaluate the behaviour of rats, EEG can reflect the changes of cerebral cortical function, and Cur-PLG-mPEG-PCL can improve neurological function and degree of brain injury.

AbstractIn this work, we have described the biogenic synthesized gold nanoparticles being supported over Kaolin mediated by Pomegranate peel extract as natural reducing and stabilizing agent under mild conditions without any toxic reagents. Pomegranate peel extract was used as a green reducing agent and an excellent stabilizer of the synthesized Au NPs. Physicochemical characterization of the as-synthesized Kaolin@extract/Au NPs nanocomposite was carried out through electron microscopy (SEM and TEM), energy dispersive X-ray spectroscopy (EDX), elemental mapping, X-ray diffraction (XRD) and inductively coupled plasma-optical emission spectroscopy (ICP-OES). In the cellular and molecular part of the recent study, the treated cells with Au NPs-Kaolin nanocomposite were assessed by MTT assay for 48 h about the cytotoxicity and anti-human oral squamous cell carcinoma properties on normal (HUVEC) and oral squamous cell carcinoma cell lines i.e. HSC-2, HSC-3, HSC-4 and Ca9-22. It has been observed that the Au NPs with spherical shape and size were dispersed homogeneously on the modified-Kaolin surface. The significance of this study is the novel initiative to combine the gold nanoparticle with inexpensive Kaolin clay and utilization of them as anticancer agent. The IC50 of Kaolin@extract/Au nanocomposite were 277, 367, 250 and 545 µg/mL against HSC-2, HSC-3, HSC-4 and Ca9–22 cell lines, respectively. The viability of malignant human oral cell lines reduced dose-dependently in the presence of Kaolin@extract/Au NPs nanocomposite.

Published in Journal of Experimental Nanoscience (Vol. 17, No. 1, 2022)

AbstractGreen synthesis of bimetallic oxide nanocomposite with leaf extract of Eichhornia crassipes (1) is attracted much in recent researchers. The as-synthesized CuO/Ag2O/Ext (2) and CuO/Ag2O NCPs (3) were characterized by UV-Vis, FT-IR, SEM, XRD, and TGA. The disc diffusion method was used to assess the antibacterial potential of (1), (2), and (3) against a total of four human pathogens bacteria. S. aureus and S. epidermides were the growth inhibitory effect in the range of 6.3 ± 0.33 mm, 26 ± 0.58 to 30 ± 0.58 mm, and 23 ± 0.15 to 30 ± 0.58 mm and 6.7 ± 0.33 mm, 22.3 ± 0.88 to 26.3 ± 0.88 mm, and 26 ± 0.58 to 28 ± 0.58 mm for (1), (2), and (3), respectively. Whereas, E. coli and K. pneumonia showed in the range of 7.00 mm, 26.7 ± 0.88 to 29.3 ± 0.33 mm, and 22.7 ± 0.88 to 27.3 ± 0.88 mm and 6.3 ± 0.33 mm, 25 ± 0.88 to 27.3 ± 0.33 mm, and 25.7 ± 0.33 to 27 ± 0.58 mm for (1), (2), and (3), respectively. The XRD technique confirmed the nano-size structure of (2) and (3) (D = 33.41 nm and 28.22 nm, respectively).

AbstractThe current work displayed the efficacy of the nanodisk shaped zinc oxide nanostructures (NDs-ZnONSs) processed via hydrothermal solution process and studies the cytotoxicity against human breast cancer cells (MCF-7). The NDs-ZnONSs were analyzed by using instruments such as X-ray diffraction pattern (XRD), Field emission scanning electron microscopy (FESEM), and Fourier transform infra-red spectroscopy (FTIR). The XRD and FESEM shows the crystallinity and morphology of NDs-ZnONSs states the estimated width size of each sheet diameter and length are ∼20-25 nm and 2-3 µm respectively. The cytotoxicity of MCF-7 cells with NDs-ZnONSs at different concentrations (1, 2, 5, 10, 25, 50 and 100 µg/mL) were examined via MTT and NRU assays. The results showed that at initial (1, 2 and 5 µg/ml) concentrations of NDs-ZnONSs didn’t show any cytotoxicity in cancer cells but higher concentrations (25, 50 and 100 µg/mL) of NDs-ZnONSs displayed a remarkable inhibition in cancer cells growth and morphology. Further, the reactive oxygen species (ROS) generation was also examined with NDs-ZnONSs at different concentrations and result showed that it increased with increasing the concentration of NDs-ZnONSs in MCF-7 cells. The expression of apoptotic genes (p53, bax, casp-3) including control via qRT-PCR, reveals that mRNA level of apoptotic genes with NDs-ZnONSs were upregulated.

AbstractSilver nanoparticles (AgNPs) are used in biomedicine applications. Other drugs combined with the AgNPs can improve efficacy in the treatment of diseases, and most such studies have focused on antibiotics. We determined the synergistic effects of Phyllanthus emblica-derived AgNPs in combination with Vatica diospyroides cotyledon extracts (VCE) against bacteria using agar well diffusion, broth microdilution, and minimum inhibitory concentration (MIC). Synergy of AgNPs and VCE was confirmed with the fractional inhibitory concentration index (FICI). To evaluate patterns of bacterial death, flow cytometry and electron microscopy were used. We found that the effective incubation time of AgNPs against bacteria was highly variable. Increasing AgNPs in the combination influenced antibacterial activity against Staphylococcus aureus and Bacillus subtilis. The MIC values interpreted through FICI showed synergy against S. aureus and indifference against B. subtilis. Flow cytometric profiles confirmed that the fraction of S. aureus that respond to a combination of VCE with AgNPs increased in dose-dependent manner. The response patterns of bacteria proceeded simultaneously as the cells lost intracellular components and suffered membrane damage. Synergy of AgNPs with a plant extract has become a promising approach, as green AgNPs and plant extracts are biocompatible and cost-effective resources that can utilized for the treatment of bacterial infectious diseases.

AbstractTraditional arts and crafts originate from people’s daily life and are closely related to their life. Traditional crafts have a long history, a wide variety, and are world-famous. With the development of society and the diversification of folk factors, the competition of traditional technology is becoming increasingly fierce. The legacy process must be updated in addition to the inherited legacy process. However, from the perspective of contemporary reality, due to the influence of specific external objective factors, especially the influence of western culture, traditional folk art materials and crafts face certain difficulties in the process of inheritance, development and innovation, which seriously hinders the development of folk art materials and crafts, mainly due to the huge impact of western culture and commercial culture. Therefore, this paper pointed out the problems in the current material technology by analysing the value, opportunities and challenges of material technology in folk art, and put forward some innovative strategies for the inheritance of material culture by studying the inheritance methods and necessity of material technology culture, so as to improve the inheritance effect of material technology. According to the nearest neighbour propagation clustering algorithm, the degree of ownership and support for the inheritance of material and technology culture were gradually rising; among them, the degree of belonging of cultural heritage has increased by 1.1 in the whole process, while the degree of support for cultural heritage has increased by 0.65 in the whole process. The cultural inheritance effect and process emphasis after innovation strategy were better than those before innovation. The cultural inheritance effect after innovation strategy was 11.7% higher than that before innovation, and the process emphasis was 11.5% higher than that before innovation. In a word, the inheritance of the material technology culture of folk art would help to expand the influence of folk art and improve its competitive position.

AbstractA simple low-cost one-pot photodeposition synthesis with no hazardous reactants or products is used to make silver nanoparticles-activated carbon composite (SNPs@AC). The SNPs are homogenously and photodeposited and absorbed into the activated carbon matrix. Both SNPs and SNPs@AC composite have particle sizes around 10 nm and 100 nm, respectively. The SNPs@AC composite showed good antiviral activity to VERO (ATCC ccl-81) cells. Zeta potential of SNPs@AC composite is −25 mV, showing that this colloidal system is electrically stable and resistant to coagulation. For many Gram-positive and Gram-negative bacteria, the SNPs@AC composite demonstrated strong antibacterial efficacy. The SNPs@AC composite has 75.72 percent anti-inflammatory effect at concentration 500 µg/mL. This composite has a maximum non-toxic concentration (MNTC) of 78.125 g/mL, which corresponds to antiviral activity of up to 96.7 percent against hepatitis A. virus (HAV). It is suggested as a candidate for pharmaceutical formulations, such as integration into the manufacture of N95 masks for COVID-19 infection protection. Concentration 160 μg/mL SNPs@AC composite has antioxidant activity 42.74% percent. The SNPs@AC composite exhibited selective catalytic activity for the organosynthesis hydrazination reaction of 4-chloro-3, 5-di-nitro-benzo-triflouride, giving 1-hydroxy-4-nitro-6-trifluoro-methyl benzotriazole, a common antiviral drug for severe acute respiratory syndrome (SARS). SNPs@composite's well-defined pores provide suitable active sites for binding reactants: 4-Cl-3, 5-di-NO2-benzotriflouride, and hydrazine, which react to create 1-hydroxy-4-nitro-6-trifluoromethyl benzotriazole, which diffuses into solution away from the catalyst surface, leaving the catalyst surface unaffected.

AbstractAs fossil fuel is depleted day by day, there is a vast gap in the market and supply of fuel to the different industries that consume oil. In order to improve fuel properties, performance, combustion, and emissions from diesel engines, microalgae oil biodiesels are used as fuel with 20% of diesel on a mass basis by volume and 50 and 100 ppm of CeO2 nanoparticles as additives in combinations of biodiesel/diesel blends. The engine configuration consists of a single-cylinder, four-stroke, 3.5 kW, 1500 rpm diesel engine. Experiments were performed at constant speed on experimental test fuels for various load conditions. The addition of cerium oxide (CeO2) in the added biodiesel diesel blends improved the brake thermal performance (45%) compared to engine output. With CeO2 in the B20 blends, better combustion properties were observed, such as increased length of combustion (36 CA°), ignition delay (16 CA°), and heat release rate (55 J/deg) in the cylinder. The enhanced and improved fuel characteristics and combustion characteristics of CeO2 in the added biodiesel diesel blends minimise HC (0.54 g/kWh) and CO (4.6 g/kWh) emissions and smoke (0.61%) while increasing NOx (10.2 g/kWh) emissions from the engine cylinder.

AbstractRegarding applicative, facile, green chemical research, a bio-inspired approach is being reported for the synthesis of CuO nanoparticles by pectin (PEC) as a natural reducing and stabilizing agentin alkaline medium without using any toxic reducing agent. The biosynthesized CuO NPs@Pectin were characterized by advanced physicochemical techniques like ultraviolet–visible (UV–Vis), Fourier Transformed Infrared spectroscopy (FTIR), Scanning Electron Microscopy (SEM), Transmission Electron Microscopy (TEM), Energy Dispersive X-ray spectroscopy (EDX) and X-ray Diffraction (XRD) study. It has been established that pectin-stabilized copper nanoparticles have a spherical shape with a mean diameter from approximately 10 nm. To survey the cytotoxicity and anti-human cervical cancer effects of CuO NPs@Pectin, MTT assay was used on C-33 A [c-33a], SiHa, Ca Ski, DoTc2 4510, HT-3 and LM-MEL-41 cell lines. The resulting IC50 values of the CuO NPs@Pectin against C-33 A [c-33a], SiHa, Ca Ski, DoTc2 4510, HT-3 and LM-MEL-41 cell lines were 231, 214, 243, 376, 315 and 169 µg/mL, respectively. Antioxidant properties of CuO NPs@Pectin were surveyed through the DPPH test in presence of butylated hydroxytoluene as the positive control. The CuO NPs@Pectin inhibited half of the DPPH molecules in the concentration of 98 µg/mL. The cell viability of the treated cell lines was found to reduce dose-dependently over the CuO NPs@Pectin nanocomposite. After approving the above results in the clinical trial studies, the CuO NPs@Pectin can be used as a chemotherapeutic drug for the treatment of several types of cervical cancers.